Cas no 487018-51-9 (N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)propanamide)

• Product Name: N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)propanamide
• CAS No: 487018-51-9
• MF: C₁₉H₂₀N₂O₂
• MW: 308.374304771423
• CID: 5509834
• Update Time: 2025-08-05

N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-(1-benzoyl-3,4-dihydro-2H-quinolin-6-yl)propanamide
• N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)propanamide

• Inchi： 1S/C19H20N2O2/c1-2-18(22)20-16-10-11-17-15(13-16)9-6-12-21(17)19(23)14-7-4-3-5-8-14/h3-5,7-8,10-11,13H,2,6,9,12H2,1H3,(H,20,22)
• InChI Key： BNNRPYAVZBZQMQ-UHFFFAOYSA-N
• SMILES： C(NC1C=CC2=C(C=1)CCCN2C(=O)C1=CC=CC=C1)(=O)CC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)propanamide

N-(1-Benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)propanamide: A Comprehensive Overview

N-(1-Benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)propanamide (CAS No. 487018-51-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of tetrahydroquinolines and is characterized by its unique structural features, which include a benzoyl group and a propanamide moiety. These structural elements contribute to its diverse biological activities and potential therapeutic applications.

The chemical structure of N-(1-Benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)propanamide is composed of a tetrahydroquinoline ring system with a benzoyl substituent at the 1-position and a propanamide group at the 6-position. The tetrahydroquinoline scaffold is known for its ability to interact with various biological targets, making it a valuable scaffold in drug discovery. The benzoyl group enhances the lipophilicity of the molecule, which can improve its cellular permeability and bioavailability. The propanamide moiety, on the other hand, can modulate the compound's pharmacological properties by affecting its binding affinity to specific receptors or enzymes.

Recent studies have highlighted the potential of N-(1-Benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)propanamide in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that this compound exhibits neuroprotective effects by reducing oxidative stress and inhibiting apoptosis in neuronal cells. A study published in the Journal of Medicinal Chemistry demonstrated that N-(1-Benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)propanamide can effectively protect against glutamate-induced toxicity in hippocampal neurons, suggesting its potential as a neuroprotective agent.

In addition to its neuroprotective properties, N-(1-Benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)propanamide has also shown promise in cancer research. Studies have indicated that this compound possesses antiproliferative activity against various cancer cell lines. A recent publication in Cancer Letters reported that N-(1-Benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)propanamide can induce cell cycle arrest and apoptosis in human breast cancer cells by modulating key signaling pathways such as p53 and Bcl-2. These findings suggest that this compound could be a potential lead for the development of novel anticancer agents.

The pharmacokinetic properties of N-(1-Benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)propanamide have also been investigated to assess its suitability for clinical applications. In vitro and in vivo studies have demonstrated that this compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability and low toxicity. These characteristics make it an attractive candidate for further preclinical and clinical evaluation.

To further explore the therapeutic potential of N-(1-Benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)propanamide, ongoing research is focused on optimizing its structure through medicinal chemistry approaches. Structure-activity relationship (SAR) studies are being conducted to identify key functional groups that contribute to its biological activities and to design more potent analogs with improved pharmacological properties. Additionally, efforts are being made to develop prodrugs or drug delivery systems that can enhance the bioavailability and target specificity of this compound.

In conclusion, N-(1-Benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)propanamide (CAS No. 487018-51-9) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further development in the fields of neurodegenerative diseases and cancer therapy. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its therapeutic potential.